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Compound of Interest

Compound Name: (Z)-1-Bromohex-3-ene

CAS No.: 5009-31-4

Cat. No.: B1623596

Get Quote

Executive Summary
(Z)-1-Bromohex-3-ene (CAS: 5009-31-4) is a critical C6 electrophile used extensively in

organic synthesis to introduce the cis-3-hexenyl motif.[1][2] Often derived from "leaf alcohol"

[(Z)-3-hexen-1-ol], this alkyl bromide serves as a primary building block in the synthesis of

pheromones, lipid mediators, and flavor compounds.[1] Its utility lies in the preservation of the

Z-alkene geometry during nucleophilic substitution and metallation reactions, a property

essential for maintaining bioactivity in target molecules.

Chemical Identity & Structural Characterization
Accurate identification is paramount, as the biological activity of hexenyl derivatives is strictly

stereodependent. The (E)-isomer is a common impurity that must be quantified.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1623596#bc-rfq
https://www.benchchem.com/product/b1623596/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-z-1-bromohex-3-ene-1
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.guidechem.com/encyclopedia/3-hexene-1-bromo-3z--dic154487.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

IUPAC Name (Z)-1-Bromohex-3-ene

Common Name cis-3-Hexenyl bromide

CAS Number 5009-31-4

Molecular Formula C₆H₁₁Br

Molecular Weight 163.06 g/mol

SMILES CC/C=C\CCBr

InChIKey HSNATJOWAYTBGM-ARJAWSKDSA-N

Stereochemistry (Z)-configuration (cis) at C3=C4

Physical & Thermodynamic Properties
The following data represents the standard physicochemical profile for high-purity (>97%)

(Z)-1-Bromohex-3-ene.

Property Value Conditions / Notes

Physical State Liquid Colorless to pale yellow

Boiling Point 149–151 °C
@ 760 mmHg (Standard

Pressure)

Density 1.215 g/cm³ @ 20 °C

Refractive Index (

)
1.4715 @ 589.3 nm, 20 °C

Flash Point ~43 °C Predicted (Closed Cup)

Solubility Insoluble Water

Solubility Soluble Et₂O, DCM, THF, Hexanes

Vapor Pressure ~4.2 mmHg @ 25 °C (Estimated)
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Critical Note on Purity: Commercial samples often contain 1–3% of the (E)-isomer or rearranged

allylic bromides.[1] Refractive index is a rapid, non-destructive initial purity check; values

deviating significantly from 1.4715 suggest isomerization or solvent contamination.

Synthesis & Experimental Protocol
The synthesis of (Z)-1-Bromohex-3-ene requires conditions that strictly avoid acid-catalyzed

isomerization of the double bond.[1] The preferred method utilizes Phosphorus Tribromide

(PBr₃) with careful temperature control.

Protocol: Conversion of (Z)-3-Hexen-1-ol to (Z)-1-
Bromohex-3-ene
Objective: Synthesize (Z)-1-Bromohex-3-ene while minimizing Z-to-E isomerization.

Reagents:

(Z)-3-Hexen-1-ol (1.0 eq)[1]

Phosphorus Tribromide (PBr₃) (0.35 eq)[1]

Pyridine (catalytic, optional to scavenge HBr)[1]

Solvent: Anhydrous Diethyl Ether or DCM[1]

Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a dropping funnel and N₂ inlet.

Solvation: Dissolve (Z)-3-hexen-1-ol in anhydrous ether at 0 °C.

Addition: Add PBr₃ dropwise over 30 minutes. Expert Insight: Rapid addition generates

excessive heat and HBr, which promotes acid-catalyzed migration of the double bond.[1]
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Keep T < 5 °C.

Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature for 1 hour. Monitor

by TLC (Hexanes; stain with KMnO₄).

Quench: Pour mixture onto ice/water.

Extraction: Extract with ether (3x). Wash combined organics with saturated NaHCO₃ (to

remove HBr/phosphorous acids) and brine.

Purification: Dry over MgSO₄ and concentrate. Purify via vacuum distillation (preferred over

column chromatography to avoid silica-induced isomerization).[1]

Synthesis Pathway Visualization
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Figure 1: Synthetic pathway emphasizing the retention of Z-stereochemistry during the

activation and substitution steps.

Spectroscopic Profile (Self-Validation)
To validate the structure and stereochemistry, Nuclear Magnetic Resonance (NMR) is the gold

standard.[1]

¹H NMR (400 MHz, CDCl₃) Diagnostic Signals
δ 5.30–5.55 ppm (m, 2H): Vinyl protons (–CH=CH–).

Validation: The coupling constant (
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) between vinyl protons must be ~10–11 Hz for the cis (Z) isomer. A

value of ~15 Hz indicates the presence of the trans (E) isomer.

δ 3.38 ppm (t, 2H, J = 7.0 Hz): Methylene adjacent to Bromine (–CH₂Br).[1]

δ 2.60 ppm (q, 2H): Allylic methylene (–CH₂–CH=).

δ 2.05 ppm (quint, 2H): Allylic methylene (–CH=CH–CH₂–).

δ 0.98 ppm (t, 3H): Terminal Methyl (–CH₃).

¹³C NMR Diagnostic Signals[1]
δ ~134 ppm & ~125 ppm: Olefinic carbons.

δ ~33 ppm: Carbon attached to Bromine.

Synthetic Utility & Reactivity
(Z)-1-Bromohex-3-ene is primarily utilized as an alkylating agent.[1] It is less reactive than the

corresponding iodide but more stable.

Key Applications
Grignard Formation: Reacts with Mg/THF to form (Z)-3-hexenylmagnesium bromide.[1] Used

in coupling with aldehydes/ketones.

C-C Coupling: Used with organocuprates (Gilman reagents) to extend carbon chains while

preserving the cis-alkene.[1]

Finkelstein Reaction: Conversion to (Z)-1-Iodohex-3-ene for enhanced reactivity.[1]

Reactivity Workflow
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Primary Transformation Pathways
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Figure 2: Primary reactivity pathways for (Z)-1-Bromohex-3-ene in organic synthesis.[1]

Safety & Handling (MSDS Highlights)
Hazards: Flammable liquid and vapor. Causes skin irritation and serious eye irritation.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Light sensitive

(store in amber vials to prevent radical degradation).

Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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